N-(2-cyclohexyl-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(2-cyclohexyl-2-hydroxyethyl)-1,3,5-trimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C14H25N3O3S/c1-10-14(11(2)17(3)16-10)21(19,20)15-9-13(18)12-7-5-4-6-8-12/h12-13,15,18H,4-9H2,1-3H3
• InChI Key: YVEJHMXPBSXBHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)NCC(C2CCCCC2)O
• Molecular Formula: C14H25N3O3S
• Molecular Weight: 315.43 g/mol

Description

N-(2-cyclohexyl-2-hydroxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide, also known as CYC116, is a small molecule inhibitor of Aurora kinase A and B. Aurora kinases are serine/threonine kinases that play a critical role in cell division and are overexpressed in many types of cancer. CYC116 is being investigated as a potential anticancer agent.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of sulfonamide-containing compounds, including pyrazole derivatives, have been synthesized and evaluated for their biological activities. One key area of research has been the investigation into the inhibitory effects of these compounds on carbonic anhydrase isoenzymes (hCA I and II), which play crucial roles in physiological processes such as respiration and the regulation of pH levels. Compounds have shown significant inhibition of these isoenzymes, suggesting potential applications in treating conditions related to dysregulated enzyme activity (Kucukoglu et al., 2016).

COX-2 Inhibition

In the development of anti-inflammatory drugs, certain pyrazole sulfonamides have been identified as potent and selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. This research has led to the identification of compounds with potential therapeutic applications in conditions like rheumatoid arthritis and osteoarthritis, highlighting the importance of sulfonamide moieties in medicinal chemistry (Penning et al., 1997).

Antimicrobial and Antiproliferative Activities

Sulfonamide derivatives have also been synthesized for their antimicrobial properties, targeting various bacterial strains and demonstrating promising antibacterial activities. This is pivotal for the development of new antibiotics amid growing resistance to existing drugs. Additionally, some sulfonamide compounds have shown antiproliferative activities against cancer cell lines, suggesting potential applications in cancer therapy (Azab et al., 2013).

Enzyme Inhibition for Therapeutic Applications

The study of sulfonamide derivatives extends into their role as inhibitors of other enzymes, such as acetylcholinesterase (AChE), which is relevant in the context of neurodegenerative diseases like Alzheimer's. Research into these compounds' ability to inhibit AChE, as well as their selectivity and cytotoxicity profiles, contributes valuable insights into the design of drugs for treating such conditions (Ozmen Ozgun et al., 2019).